Cas no 861882-70-4 (Tert-butyl 2,5-dicyanobenzoate)

• Product name: Tert-butyl 2,5-dicyanobenzoate
• CAS No: 861882-70-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 2194092
• PubChem ID: 96536454

Tert-butyl 2,5-dicyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2,5-dicyanobenzoate
• 861882-70-4
• DB-371823

• Inchi： InChI=1S/C13H12N2O2/c1-13(2,3)17-12(16)11-6-9(7-14)4-5-10(11)8-15/h4-6H,1-3H3
• InChI Key： ANBADLLJGBGUFT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 228.089877630Da
• Monoisotopic Mass: 228.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.9Ų